Copper dipalmitate
Description
Contextualization of Metal Carboxylates in Advanced Chemical Systems
Metal carboxylates are compounds consisting of metal ions linked to carboxylate groups. Their versatility has established them as crucial components in a wide array of industrial and chemical applications. marketresearchintellect.com These compounds function as catalysts, stabilizers, drying agents, and adhesion promoters in various systems. marketresearchintellect.comdic-global.com For instance, they are instrumental in the synthesis of polymers like polyester (B1180765) and alkyd resins by accelerating polymerization reactions. marketresearchintellect.com In the coatings industry, metal carboxylates act as driers, facilitating faster curing and enhancing surface hardness, while also providing anti-corrosive properties to paints and inks. marketresearchintellect.comsoltexinc.com
The utility of metal carboxylates extends to the production of plastics, where they serve as stabilizers to improve resistance to heat and light. marketresearchintellect.com They also find use as lubricant additives, enhancing the performance of oils and greases. soltexinc.comgrandviewresearch.com The growing demand for high-performance and environmentally friendly materials has spurred the development of metal carboxylates with specific properties tailored for advanced applications, including roles in renewable energy and electronics. marketresearchintellect.comdataintelo.com The market for these compounds, often referred to as metallic soaps, is expanding, driven by their widespread use in plastics, rubber, construction, and personal care industries. transparencymarketresearch.comsphericalinsights.com
Historical Trajectories in Copper(II) Carboxylate Investigations
The study of metal carboxylates has a long history, with some applications dating back to ancient times. wits.ac.za However, systematic investigation into the properties and structures of these compounds, including copper(II) carboxylates, gained momentum with the advancement of modern chemistry. Early research focused on their synthesis and basic characterization. wits.ac.za A significant area of interest has been the diverse coordination chemistry of copper(II) carboxylates, which can form various structures, including dinuclear "paddle-wheel" complexes. analis.com.my In these structures, two copper(II) ions are bridged by four carboxylate ligands.
Investigations into copper(II) carboxylates have explored their magnetic properties, which are influenced by the distance and geometry of the copper centers within the molecular structure. ajol.infomdpi.com The synthesis of these compounds has also evolved, with electrochemical methods being developed as an alternative to traditional chemical routes, offering advantages in product purity. cdnsciencepub.comacs.org The study of copper(II) carboxylates has also been driven by their potential applications, which range from catalysis in organic reactions to their role as precursors for metal-organic frameworks (MOFs). nih.govencyclopedia.pub
Evolving Research Paradigms for Long-Chain Copper Carboxylates (Metal Soaps)
Long-chain copper carboxylates, such as copper dipalmitate, are a subgroup of metal carboxylates often referred to as "metal soaps." Research into these compounds has followed a trajectory from fundamental characterization to the exploration of novel applications based on their unique properties. Initially, research focused on their synthesis and basic physical-chemical properties. wits.ac.zaresearchgate.net
A significant evolution in the research paradigm is the focus on the material properties of these compounds at the nanoscale. For example, studies have shown that copper(II) palmitate can be synthesized to form nano-sized, matchstick-like structures. grafiati.com This has opened up avenues for their use in advanced materials, such as superhydrophobic coatings.
Another evolving area of research is their application in biological and environmental contexts. For instance, the antifungal properties of copper soaps have been investigated. researchgate.net Furthermore, the interactions of long-chain carboxylates with metal ions are of interest in the context of cultural heritage, where metal soaps can form as degradation products on painted surfaces and ethnographic objects. springerprofessional.deopenedition.org The study of their formation and properties in these contexts helps in the development of conservation strategies. openedition.org Modern research also investigates their potential as precursors for the synthesis of copper nanoparticles and their catalytic activity. unram.ac.idchemmethod.com The study of solute-solvent interactions and micellar characteristics of copper(II) palmitate complexes in different non-aqueous media is another area of contemporary research. tsijournals.comtsijournals.com
Interactive Data Table: Properties of this compound
| Property | Value | Reference |
| Molecular Formula | C32H62CuO4 | researchgate.net |
| Appearance | Greenish-blue solid | researchgate.net |
| Structure | Can form dinuclear "paddle-wheel" complexes | |
| Morphology | Can form nano-sized matchstick-like structures | grafiati.com |
Structure
2D Structure
3D Structure of Parent
Properties
CAS No. |
22992-96-7 |
|---|---|
Molecular Formula |
C32H62CuO4 |
Molecular Weight |
574.4 g/mol |
IUPAC Name |
copper;hexadecanoate |
InChI |
InChI=1S/2C16H32O2.Cu/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h2*2-15H2,1H3,(H,17,18);/q;;+2/p-2 |
InChI Key |
GYPBUYJSHBFNEJ-UHFFFAOYSA-L |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCC(=O)[O-].[Cu+2] |
Origin of Product |
United States |
Synthetic Methodologies for Copper Dipalmitate and Analogous Metal Soaps
Precipitation and Metathesis Routes
Precipitation and metathesis are common and well-established methods for the synthesis of metal soaps like copper dipalmitate. These techniques involve the reaction of a soluble copper salt with a source of palmitate ions, leading to the formation of the insoluble this compound product.
Direct precipitation is a straightforward method for synthesizing this compound. This technique typically involves dissolving a copper salt, such as copper(II) nitrate (B79036) or copper(II) chloride, in a suitable solvent and reacting it with a solution containing a palmitate source, like sodium palmitate or palmitic acid. researchgate.netijcrcps.com The choice of solvent is crucial as it can influence the solubility of reactants and the morphology of the precipitated product. nih.gov For instance, the use of aqueous solutions is common, where a copper salt solution is added to a solution of the fatty acid salt. ijcrcps.comneuroquantology.com The resulting this compound, being insoluble in the aqueous medium, precipitates out of the solution and can be collected by filtration. researchgate.net The reaction of a copper salt with a fatty acid can be facilitated by adjusting the pH; for example, adding a base like sodium hydroxide (B78521) can deprotonate the palmitic acid, making the palmitate anion available to react with the copper(II) ions. neuroquantology.com
The solvent can also mediate the formation of specific crystalline structures or morphologies. nih.gov For example, solvent-mediated precipitating synthesis has been used to create high-purity copper nanoclusters, demonstrating the importance of solvent choice in controlling product characteristics. nih.gov
Trans-saponification is an indirect method that involves a two-step process. researchgate.net First, a potassium or sodium soap is prepared by saponifying a triglyceride-rich oil (like sunflower oil) with potassium hydroxide or sodium hydroxide. researchgate.net In the second step, this intermediate soap is reacted with a soluble copper salt. This process, also referred to as "trans-saponification," results in the exchange of the alkali metal cation with the copper(II) ion, leading to the precipitation of this compound. researchgate.net This method is particularly useful when starting from natural oils and fats, which are rich sources of fatty acids like palmitic acid. The resulting metal soap precipitates as a hydrated solid at the bottom of the reaction mixture. researchgate.net
The purity and morphology of this compound are significantly influenced by various reaction conditions. These factors include temperature, pH, reactant concentrations, and the choice of solvent. nih.govacs.org
pH: The pH of the reaction medium plays a critical role. For instance, in precipitation methods, the pH affects the deprotonation of the fatty acid and can influence the formation of copper hydroxide as a byproduct. core.ac.uk Studies on copper oxide nanoparticle synthesis, a related field, have shown that varying the pH can alter the size and shape of the resulting particles. neuroquantology.com For copper-silica nanocomposites, the solution pH was found to be a determining factor for the product morphology and copper loading. chemrxiv.org
Temperature: Temperature can affect the reaction kinetics and the crystallinity of the final product. Higher temperatures can sometimes lead to more crystalline products, but can also promote side reactions or degradation. nih.gov For example, in the synthesis of methyl esters, an increase in operating temperature from 60 °C to 100 °C resulted in a higher yield, but temperatures above this led to a decrease. rsc.org
Concentration: The concentration of reactants can influence the particle size and distribution. Higher supersaturation levels, achieved through higher reactant concentrations, generally lead to a higher nucleation rate and smaller particle sizes. nih.gov
Solvent: The solvent system not only affects the solubility of reactants but also the morphology of the precipitated product. The use of different solvents can lead to variations in crystal structure and particle shape. iqpc.comresearchgate.net
Stirring/Mixing: The intensity of mixing can impact the reaction rate and the homogeneity of the product. rsc.org In some syntheses, increasing the mixing speed up to a certain point enhances the yield, after which it may have a negligible or even negative effect. rsc.org
The following table summarizes the influence of various reaction parameters on the synthesis of metal carboxylates.
| Reaction Parameter | Effect on Product |
| pH | Influences the deprotonation of fatty acids and can control the morphology and composition of the final product. core.ac.ukchemrxiv.org |
| Temperature | Affects reaction kinetics and crystallinity. Optimal temperatures can maximize yield. nih.govrsc.org |
| Reactant Concentration | Higher concentrations can lead to smaller particle sizes due to increased nucleation rates. nih.gov |
| Solvent | Affects reactant solubility and can determine the crystal structure and morphology of the precipitate. nih.goviqpc.comresearchgate.net |
| Mixing Intensity | Can improve reaction rates and product homogeneity up to an optimal point. rsc.org |
Indirect Trans-Saponification Approaches
Electrochemical Synthesis Pathways for Copper(II) Carboxylates
Electrochemical synthesis offers an alternative route to produce copper(II) carboxylates, including this compound. acs.org This method involves the electrochemical oxidation of a copper anode in the presence of a carboxylic acid in an electrolyte solution. rsc.organalis.com.my
In a typical setup, a copper foil serves as the anode and a graphite (B72142) rod acts as the cathode. analis.com.my These are immersed in a solution containing the fatty acid (e.g., palmitic acid) and a supporting electrolyte like ammonium (B1175870) acetate (B1210297). analis.com.my When a voltage is applied, Cu²⁺ ions are released from the copper anode into the solution. rsc.orgrsc.org At the cathode, a reaction involving the solvent can generate ions that then react with the fatty acid to form carboxylate anions. rsc.org These anions then react with the Cu²⁺ ions to form the copper(II) carboxylate, which precipitates as a solid. rsc.org
Research has focused on optimizing the electrochemical conditions to maximize the yield and minimize energy consumption. rsc.org For the synthesis of copper(II) laurate and copper(II) stearate, optimal conditions were found to be an applied voltage of 10 V for 4 hours in a 0.1 M ammonium acetate electrolyte solution, which resulted in a high yield of approximately 99.21%. rsc.org Similarly, the synthesis of copper(II) oleate (B1233923) was optimized at an applied voltage of 10 V for 2 hours in a 0.5 M ammonium acetate solution. analis.com.my
The table below presents research findings on the electrochemical synthesis of copper(II) carboxylates.
| Compound | Fatty Acid | Applied Voltage (V) | Electrolysis Time (h) | Electrolyte | Yield (%) | Reference |
| Copper(II) Laurate | Lauric Acid | 10 | 4 | 0.1 M CH₃COONH₄ | 99.69 | rsc.org |
| Copper(II) Stearate | Stearic Acid | 10 | 4 | 0.1 M CH₃COONH₄ | 99.21 | rsc.orgrsc.org |
| Copper(II) Oleate | Oleic Acid | 10 | 2 | 0.5 M CH₃COONH₄ | - | analis.com.my |
Green Chemistry Approaches in this compound Fabrication
Green chemistry principles are increasingly being applied to the synthesis of chemical compounds to reduce environmental impact. chemicaljournal.orgucf.edu These approaches focus on using less hazardous chemicals, reducing waste, and employing energy-efficient methods. ucf.edu
Laser ablation in liquids is a green synthesis method for producing nanoparticles of metals and metal oxides. cambridge.orgirapa.org This technique involves irradiating a solid target (in this case, a copper plate) immersed in a liquid with a high-power laser beam. cambridge.orgnih.gov The intense laser pulses ablate the target material, creating a plasma plume that rapidly cools and condenses in the liquid to form nanoparticles. uchile.cl
This method is considered environmentally friendly as it often uses benign solvents like water and avoids the need for chemical reducing agents. irapa.org The size and concentration of the nanoparticles can be controlled by adjusting laser parameters such as wavelength, energy, and ablation time. cambridge.orgscielo.org.mx For instance, increasing the ablation time has been shown to decrease the particle size of copper nanoparticles. cambridge.org The solvent also plays a crucial role in the characteristics of the resulting nanoparticles. uchile.cl While this technique is primarily used for generating nanoparticles of copper or copper oxides, it represents a potential green route for producing precursors that could be further reacted to form this compound. nih.govscielo.org.mx
Ligand Exchange and Complexation Reactions for Modified this compound Structures
The inherent structure of copper(II) dipalmitate, a classic paddlewheel dinuclear carboxylate, serves as a versatile platform for chemical modification through ligand exchange and complexation reactions. These synthetic strategies are employed to fine-tune the electronic, magnetic, and structural properties of the parent compound by introducing new ligands, often referred to as ancillary or co-ligands. The modification typically occurs at the axial positions of the copper centers, which are readily accessible for coordination with incoming Lewis bases.
Ligand exchange reactions involve the partial or complete substitution of the weakly coordinated solvent molecules or, in some cases, the bridging carboxylate ligands themselves, with more strongly coordinating species. crunchchemistry.co.uk This process is often driven by the higher affinity of the incoming ligand for the copper(II) center or by using a high concentration of the new ligand to shift the reaction equilibrium. crunchchemistry.co.uk Common incoming ligands are neutral N-donor or O-donor molecules that can significantly alter the geometry and nuclearity of the resulting complex. ajol.info
Complexation, particularly the formation of adducts, is a closely related process where new ligands coordinate to the metal centers without displacing the original palmitate bridges. This typically leads to an expansion of the coordination sphere of the copper ions. For instance, the dimeric paddlewheel structure of copper(II) carboxylates can be preserved while N-donor ligands occupy the apical coordination sites. nih.gov
Modification with Nitrogen-Donor Ligands
A primary route for modifying this compound and analogous copper soaps involves the introduction of nitrogen-containing heterocyclic ligands. These reactions can lead to a range of new structures with altered physical and chemical properties. The stability of the resulting complexes is often enhanced, particularly when a nitrogen donor ligand attaches at the axial position. ajol.info
Research has demonstrated the synthesis of mixed-ligand complexes by reacting copper(II) palmitate with various nitrogen-based ligands. For example, complexation with substituted phenylthiourea (B91264) derivatives has been reported. ua.pt In these syntheses, copper palmitate is refluxed with the nitrogen-containing ligand in a suitable solvent like ethanol. ua.pt The resulting complexes, which can have a general formula such as CP(PTU)₂, are formed through the coordination of the nitrogen atom from the thiourea (B124793) derivative to the copper(II) center. ua.pt
Similarly, ligands like 2,2'-bipyridine, pyridine, and o-phenanthroline have been used to create new copper(II) carboxylate complexes. ajol.info The formation of these modified structures is confirmed through spectroscopic methods. A key piece of evidence from Fourier-transform infrared (FTIR) spectroscopy is the appearance of a new absorption band corresponding to the Cu-N stretching vibration, typically observed in the 500-510 cm⁻¹ range. ajol.info This, along with the characteristic Cu-O stretching vibrations (around 410-435 cm⁻¹), confirms the successful coordination of both the carboxylate and the nitrogen ligand to the copper center. ajol.infonih.gov
The table below summarizes examples of nitrogen-donor ligands used to modify copper carboxylate structures and the key spectroscopic evidence for their coordination.
| Ancillary Ligand | Resulting Complex Type | Spectroscopic Evidence (FTIR, cm⁻¹) | Reference |
|---|---|---|---|
| Substituted Phenylthiourea | Mixed-ligand complex, e.g., CP(PTU)₂ | Confirmation of complexation through IR and other spectral data. | ua.pt |
| 2,2'-Bipyridine | Mixed-ligand Cu(II) carboxylate | Appearance of ν(Cu-N) band at 500-510 cm⁻¹ | ajol.info |
| Pyridine | Mixed-ligand Cu(II) carboxylate | Appearance of ν(Cu-N) band at 500-510 cm⁻¹ | ajol.info |
| o-Phenanthroline | Mixed-ligand Cu(II) carboxylate | Appearance of ν(Cu-N) band at 500-510 cm⁻¹ | ajol.info |
| 2-Methylpyridine | Dinuclear paddlewheel adduct [Cu₂(OOCR)₄(L)₂] | Appearance of ν(Cu-N) band at 475 cm⁻¹ | nih.gov |
| 3-Methylpyridine | Dinuclear paddlewheel adduct [Cu₂(OOCR)₄(L)₂] | Appearance of ν(Cu-N) band at 449 cm⁻¹ | nih.gov |
Structural and Geometric Consequences
The introduction of new ligands via exchange or complexation can lead to significant changes in the molecular structure of this compound. While the classic dinuclear paddlewheel structure is common for copper(II) carboxylates, the coordination of additional ligands can lead to different geometries and nuclearities. nih.gov
For instance, the complexation of copper(II) palmitate with substituted phenylthioureas has been suggested to result in complexes with an elongated octahedral geometry. ua.pt Magnetic moment studies of these modified complexes indicate that the dimeric nature of the parent copper soap is often retained. ua.pt In other systems involving different copper carboxylates, the reaction with ligands like pyrazole (B372694) can yield a variety of products, including mono-, di-, tri-, or even hexanuclear copper clusters, depending on the reaction conditions and the basicity of the carboxylate ligand. acs.org In some instances, these discrete complexes can further self-assemble into one- or three-dimensional coordination polymers. acs.org
The table below details the structural outcomes observed in the modification of copper carboxylates.
| Parent Compound/System | Reactant Ligand | Resulting Structure/Geometry | Reference |
|---|---|---|---|
| Copper(II) Palmitate | Substituted Phenylthiourea | Dimeric complex with elongated octahedral geometry | ua.pt |
| Copper(II) Carboxylates | Pyrazole (Hpz) | Mono-, di-, tri-, or hexanuclear species; can form coordination polymers | acs.org |
| Copper(II) 3,4-difluorophenylacetate | 2-Methylpyridine / 3-Methylpyridine | Heteroleptic paddlewheel binuclear complex | nih.gov |
Advanced Spectroscopic and Diffractional Characterization of Copper Dipalmitate Systems
Vibrational Spectroscopy for Molecular Structure and Coordination Modes
Vibrational spectroscopy serves as a powerful tool to probe the molecular structure and coordination environment of the carboxylate groups in copper dipalmitate.
Fourier Transform Infrared (FTIR) Spectroscopy for Carboxylate Coordination Analysis
Fourier Transform Infrared (FTIR) spectroscopy is instrumental in determining how the palmitate ligand coordinates to the copper(II) ion. The vibrational frequencies of the carboxylate group (COO⁻) are particularly sensitive to its coordination mode. nih.gov The key spectral regions for this analysis are the asymmetric (νₐsym(COO⁻)) and symmetric (νₛym(COO⁻)) stretching vibrations. The difference between these two frequencies (Δν = νₐsym - νₛym) is a critical parameter for diagnosing the coordination geometry.
In copper(II) carboxylates, several coordination modes are possible, including unidentate, bidentate chelating, and bridging bidentate. nih.govgeologyscience.ru For this compound, a dimeric structure with bridging bidentate carboxylate groups is often observed. researchgate.net This arrangement is characterized by specific shifts in the carboxylate stretching frequencies compared to the free palmitic acid. The formation of a metal-oxygen (M-O) linkage is a key indicator of complex formation. grafiati.com Studies have shown that the coordination of the carboxylate group to the Cu(II) ion leads to noticeable changes in the IR spectrum. latamjpharm.org
Table 1: Characteristic FTIR Bands for this compound and Palmitic Acid
| Functional Group | Vibration Mode | Palmitic Acid (cm⁻¹) | This compound (cm⁻¹) | Reference |
| Carboxylate (COO⁻) | Asymmetric Stretch (νₐsym) | ~1700 | ~1580 - 1610 | unibo.it |
| Carboxylate (COO⁻) | Symmetric Stretch (νₛym) | ~1300 | ~1400 - 1470 | unibo.itmdpi.com |
| C-H (Alkyl Chain) | Stretching | ~2850, ~2920 | ~2850, ~2920 | mdpi.com |
| Metal-Oxygen (Cu-O) | Stretching | - | ~460 | latamjpharm.org |
Note: Specific wavenumbers can vary slightly depending on the sample preparation and crystalline form.
Nanoscale Chemical Mapping via Photothermal Induced Resonance (PTIR) Spectroscopy
Photothermal Induced Resonance (PTIR) spectroscopy, also known as AFM-IR, offers the capability to obtain infrared spectra with nanoscale spatial resolution, overcoming the diffraction limit of conventional FTIR microscopy. nih.govnih.govaip.org This technique combines atomic force microscopy (AFM) with a tunable pulsed infrared laser. nih.gov When the laser frequency matches a vibrational mode of the sample, the absorbed energy causes localized thermal expansion, which is detected by the AFM tip. escholarship.org
For this compound systems, PTIR can provide detailed chemical maps, revealing the spatial distribution of different chemical species at the nanoscale. nih.gov This is particularly valuable for studying heterogeneous samples or the degradation products of materials containing this compound, where chemical changes may occur on a very fine scale. researchgate.net The ability to acquire spectra from regions as small as 20 nm allows for the identification of individual components within a complex matrix. nih.gov The resulting PTIR spectra are often directly comparable to traditional far-field infrared spectra, facilitating straightforward chemical identification. nih.govacs.org
Electronic Spectroscopy for Metal Center Environment and Transitions
Electronic spectroscopy techniques provide crucial information about the electronic structure of the copper(II) center, its oxidation state, and the nature of electronic transitions within the complex.
UV-Visible Spectroscopy for Electronic Structure Elucidation and Surface Plasmon Resonance
UV-Visible spectroscopy is a fundamental technique for probing the electronic transitions in copper(II) complexes. For this compound, the absorption spectrum is typically characterized by a broad, weak band in the visible region, which is assigned to d-d transitions of the Cu(II) ion. The position and intensity of this band are sensitive to the coordination geometry around the copper center. researchgate.net The presence of a d-d transition can confirm the copper(II) oxidation state. researchgate.net
In addition to d-d transitions, charge transfer bands, such as ligand-to-metal charge transfer (LMCT), can also be observed, typically in the UV region. mdpi.com The synthesis of this compound can be confirmed by a shift in the absorbance compared to the free palmitic acid. grafiati.comresearchgate.net For this compound nanoparticles, UV-Visible spectroscopy can also be used to detect Surface Plasmon Resonance (SPR), although this is more common for metallic copper nanoparticles.
Table 2: Typical UV-Visible Absorption for Copper(II) Complexes
| Transition Type | Wavelength Range (nm) | Description | Reference |
| d-d transitions | ~600 - 800 | Electronic transitions between d-orbitals of the Cu(II) ion. | researchgate.net |
| Ligand-to-Metal Charge Transfer (LMCT) | ~300 - 450 | Electron transfer from the palmitate ligand to the copper ion. | mdpi.com |
Electron Paramagnetic Resonance (EPR) for Paramagnetic Copper(II) Centers
Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is a highly sensitive spectroscopic technique specifically for studying species with unpaired electrons. Since copper(II) has a d⁹ electronic configuration with one unpaired electron, it is paramagnetic and thus EPR active. libretexts.org Copper(I) (d¹⁰), being diamagnetic, is EPR silent. libretexts.org
The EPR spectrum of copper(II) dipalmitate provides detailed information about the geometry of the copper center and the nature of the copper-ligand bonding. libretexts.orgnih.gov The spectrum is characterized by g-values and hyperfine coupling constants (A-values) arising from the interaction of the unpaired electron with the nuclear spin of the copper atom (I = 3/2 for both ⁶³Cu and ⁶⁵Cu isotopes, leading to a four-line pattern). libretexts.orgethz.ch For axially symmetric systems, such as an elongated octahedral or square planar geometry common for Cu(II), the spectrum will show distinct parallel (g∥) and perpendicular (g⊥) components. libretexts.orgresearchgate.net The relationship g∥ > g⊥ > 2.0 is characteristic of a d(x²-y²) ground state, which is typical for Cu(II) in such geometries. nih.gov
Table 4: Typical EPR Parameters for Axially Symmetric Copper(II) Complexes
| Parameter | Description | Typical Value Range | Significance | Reference |
| g∥ | g-factor parallel to the principal axis | > g⊥ (e.g., 2.2 - 2.4) | Indicates the geometry and nature of the ground electronic state. | libretexts.orgethz.ch |
| g⊥ | g-factor perpendicular to the principal axis | ~2.05 - 2.10 | Complements the information from g∥. | libretexts.orgethz.ch |
| A∥ | Hyperfine coupling constant parallel to the principal axis | 120 - 200 x 10⁻⁴ cm⁻¹ | Provides information on the covalency of the Cu-ligand bond. | ethz.ch |
| A⊥ | Hyperfine coupling constant perpendicular to the principal axis | < 30 x 10⁻⁴ cm⁻¹ | Often unresolved but contributes to the spectral line shape. | libretexts.org |
X-ray Diffraction and Crystallography for Solid-State Architecture Determination
X-ray diffraction (XRD) techniques are fundamental in determining the atomic and molecular structure of crystalline materials like this compound. Both powder and single-crystal XRD offer complementary information about the solid-state architecture of this compound.
Powder X-ray diffraction (PXRD) is a powerful tool for identifying the crystalline phases and elucidating the layered structures characteristic of metal carboxylates. In the case of copper(II) palmitate, PXRD patterns reveal well-defined diffraction peaks, indicating a crystalline and layered structure. This layered arrangement is a common feature among fatty acid salts.
Studies have shown that the PXRD pattern of copper(II) palmitate exhibits a distinct peak cluster between 2θ values of 20-25°, a characteristic also observed in palmitic acid. However, upon complexation with copper, the peaks within this range shift to a lower angle. A notable shift to a lower 2θ value is also observed for the peak at a low angle, for instance, from 7.38° in palmitic acid to 6.02° in copper(II) palmitate. The analysis of these diffraction patterns is crucial for confirming the successful synthesis of the copper palmitate complex. researchgate.netcambridge.org
The table below presents a selection of reported PXRD peak data for copper palmitate, highlighting the characteristic diffraction angles and corresponding d-spacings. cambridge.org
| 2θ (degrees) | d-spacing (Å) | Relative Intensity (%) |
| 2.956 | 29.87 | 100.0 |
| 5.918 | 14.92 | 25.1 |
| 8.883 | 9.95 | 12.1 |
| 11.854 | 7.46 | 4.6 |
| 21.574 | 4.12 | 20.3 |
For instance, single-crystal X-ray diffraction studies on various copper(II) carboxylate complexes have revealed distorted octahedral or square pyramidal geometries around the copper ions. mdpi.com In some structures, the copper centers are part of a dinuclear unit with an inversion center. researchgate.net The equatorial positions are typically occupied by four oxygen atoms from the carboxylate groups, while axial positions can be occupied by other ligands or solvent molecules. researchgate.net The detailed structural information obtained from single-crystal XRD is indispensable for understanding the magnetic and chemical properties of these compounds. rsc.orgtandfonline.com
Powder X-ray Diffraction (PXRD) for Crystalline Phase Identification and Layered Structures
Microscopy and Morphological Analysis
Microscopy techniques are essential for visualizing the surface morphology and determining the size and shape of this compound particles, particularly at the micro and nanoscale.
Scanning Electron Microscopy (SEM) is widely used to investigate the surface topography and aggregation behavior of copper palmitate. SEM images have revealed that electrochemically synthesized copper(II) palmitate can form matchstick-like micro/nano structures. The lengths of these structures can be variable, ranging from the nano to the microscale, with widths of approximately 150-300 nm. This morphology is similar to what has been reported for other copper(II) carboxylates. SEM analysis can also provide insights into the crystallinity of the material, with some studies showing fragile, lamellar, and irregular structures for certain copper carboxylate complexes. mdpi.com
The following table summarizes representative findings from microscopy analyses of copper palmitate and related copper nanoparticles.
| Technique | Observation | Particle Size/Dimensions | Reference |
| SEM | Matchstick-like micro/nano structures | Width: 150-300 nm | |
| TEM | Presence of nanoparticles | Diameter: 2-3 nm | researchgate.net |
| TEM | Triangular shaped nanoparticles | 10-100 nm (average 42 nm) | researchgate.net |
| TEM | Cluster-shaped nanoparticles | 23-39 nm (average 33 nm) | researchgate.net |
Scanning Electron Microscopy (SEM) for Surface Morphology and Aggregation Behavior
Thermal Analysis Techniques for Phase Behavior and Transition Kinetics
Thermal analysis techniques are employed to study the phase behavior, thermal stability, and transition kinetics of this compound. Thermogravimetric analysis (TGA) is a key method used to determine the thermal stability of metal palmitate complexes. Studies have shown that copper palmitate exhibits high thermal stability, with decomposition occurring in the range of 250-300°C. grafiati.com TGA measures the change in mass of a sample as a function of temperature, providing information about decomposition temperatures and the nature of the degradation process. The thermal degradation of copper(II) palmitate has been studied to determine its energy of activation. researchgate.net The thermal decomposition of related copper compounds, such as copper sulfate (B86663) pentahydrate, proceeds in distinct steps corresponding to the loss of water molecules followed by the decomposition of the anhydrous salt. mt.com Such analyses are critical for understanding the material's behavior under thermal stress and for applications where thermal stability is a key factor. grafiati.comforth.gr
Differential Scanning Calorimetry (DSC) for Solubility and Crystallization Studies
Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique used to investigate the thermal properties of materials, including their solubility and crystallization behavior. torontech.comnih.gov The method operates by measuring the difference in heat flow between a sample and a reference material as a function of temperature. torontech.comnih.gov As the sample undergoes physical transformations such as melting or crystallization, it either absorbs (endothermic) or releases (exothermic) heat, which is detected by the DSC instrument. torontech.com
In the context of this compound, DSC analysis provides critical insights into its phase transitions. The resulting DSC curve, or thermogram, plots heat flow against temperature, revealing key thermal events. torontech.com For instance, the melting point, an indicator of purity and related to solubility, appears as an endothermic peak. The temperature at which this peak occurs and the enthalpy of melting (the area under the peak) are characteristic of the substance. nih.gov
Crystallization from a molten state or a supersaturated solution is an exothermic process, appearing as a peak in the opposite direction on the DSC thermogram. The onset temperature of crystallization, the peak maximum temperature, and the enthalpy of crystallization provide valuable information about the crystallization kinetics and the stability of the crystalline form. researchgate.net Studies on various materials, from polymers to metallic alloys, demonstrate that DSC can track the influence of factors like cooling rate and the presence of other substances on the crystallization process. mdpi.com By analyzing these thermal events, researchers can characterize the solubility parameters and crystallization kinetics of this compound in different systems. The technique is particularly useful for studying polymorphism, where a substance can exist in multiple crystalline forms, each with distinct melting points and solubilities. ajpsonline.comacs.org
Below is a hypothetical data table illustrating the kind of information that can be obtained from a DSC analysis of a this compound sample, showing melting and crystallization events.
| Thermal Event | Onset Temperature (°C) | Peak Temperature (°C) | Enthalpy (J/g) |
| Melting | 115.2 | 118.5 | 150.4 |
| Crystallization | 105.8 | 102.3 | -145.2 |
Table 1: Example of DSC thermal events for this compound. Data is illustrative.
Elemental Compositional Analysis Techniques
Determining the precise elemental composition of a chemical compound like this compound is fundamental for its characterization, quality control, and understanding its stoichiometry. A variety of analytical techniques are employed for this purpose, each offering distinct advantages in terms of sensitivity, precision, and ease of use. These methods are crucial for verifying the purity of the compound and quantifying the metallic content, which directly relates to its chemical properties and performance in various applications. Techniques such as X-ray Fluorescence (XRF) and Atomic Absorption Spectroscopy (AAS) are particularly well-suited for the elemental analysis of metal-containing compounds.
X-ray Fluorescence (XRF) for Quantitative Metal Content Determination
X-ray Fluorescence (XRF) is a non-destructive analytical technique widely used for determining the elemental composition of materials. thermofisher.com The method involves irradiating a sample with high-energy X-rays from a primary source. basec.org.uk This causes atoms within the sample to become excited and emit secondary, or fluorescent, X-rays. basec.org.uk Each element produces a unique set of characteristic fluorescent X-rays, often referred to as its "fingerprint," allowing for qualitative and quantitative analysis. thermofisher.combasec.org.uk
For the quantitative analysis of this compound, XRF can accurately determine the concentration of copper. The intensity of the characteristic X-rays emitted by the copper atoms is directly proportional to the concentration of copper in the sample. rsc.org Modern XRF spectrometers, including portable handheld units, can provide rapid and reliable results. thermofisher.comsaimm.co.za Calibration is typically performed using certified reference materials (CRMs) with known copper concentrations to ensure accuracy. mdpi.com The technique is valued for its speed, minimal sample preparation, and its ability to analyze solid powder samples directly. researchgate.net XRF is sensitive enough to detect elements from the sub-ppm range to 100%. researchgate.net The accuracy of XRF for copper analysis is often compared with other methods like Flame Atomic Absorption Spectroscopy (FAAS), and it has shown a high degree of agreement. mdpi.com
The following table shows representative data from an XRF analysis of different batches of this compound, demonstrating the technique's utility in quality control.
| Sample Batch | Measured Copper Content (%) | Reference Copper Content (%) | Relative Deviation (%) |
| CD-001 | 10.15 | 10.18 | -0.29 |
| CD-002 | 10.21 | 10.18 | +0.29 |
| CD-003 | 10.12 | 10.18 | -0.59 |
| CD-004 | 10.19 | 10.18 | +0.10 |
Table 2: Quantitative XRF analysis of copper content in hypothetical this compound batches. Data is illustrative.
Atomic Absorption Spectroscopy (AAS) for Concentration Determination in Dispersions
Atomic Absorption Spectroscopy (AAS) is a highly sensitive and specific technique for determining the concentration of a particular element in a sample. thermofisher.com It is especially useful for measuring the concentration of copper in dispersions or solutions of this compound. analytik-jena.ruusgs.gov The fundamental principle involves the atomization of the sample, typically by a flame or a graphite (B72142) furnace, to create a population of free ground-state atoms. thermofisher.comscribd.com A light beam from a hollow cathode lamp, containing the element of interest (in this case, copper), is passed through the atomized sample. oiv.int The copper atoms in the sample absorb light at their characteristic wavelength (324.7 nm for copper), and the amount of light absorbed is proportional to the concentration of the element in the sample. oiv.int
To analyze this compound, the sample must first be prepared in a liquid form, which often involves digestion in a strong acid like nitric acid or aqua regia to break down the organic matrix and dissolve the copper. analytik-jena.ru The resulting solution is then diluted to an appropriate concentration range for the instrument. usgs.gov A calibration curve is generated by measuring the absorbance of a series of standard solutions of known copper concentrations. scribd.com The concentration of copper in the sample solution is then determined by comparing its absorbance to the calibration curve. scribd.com Both Flame AAS (FAAS) and the more sensitive Graphite Furnace AAS (GFAAS) can be used, with GFAAS being capable of detecting concentrations at the parts-per-billion level. thermofisher.comnemi.gov
The table below illustrates a typical calibration set for the AAS analysis of copper.
| Standard Concentration (mg/L) | Absorbance |
| 0.0 (Blank) | 0.001 |
| 1.0 | 0.045 |
| 2.0 | 0.091 |
| 3.0 | 0.134 |
| 4.0 | 0.178 |
| 5.0 | 0.220 |
Table 3: Example of a calibration curve data for copper analysis by AAS. The linear relationship between concentration and absorbance follows the Beer-Lambert law. Data is illustrative.
Academic and Industrial Research Applications of Copper Dipalmitate and Analogous Compounds
Role in Cultural Heritage Science: Deterioration Mechanisms in Oil Paintings
The formation of metal soaps, such as copper dipalmitate, is a well-documented degradation phenomenon in oil paintings, impacting their long-term stability and appearance. uva.nlamolf.nl These soaps arise from the chemical reaction between metal ions from pigments and free fatty acids present in the oil binding medium. amolf.nl
Understanding Formation and Migration of Metal Soaps in Artistic Pigment-Binder Systems
The creation of this compound within an oil paint matrix is a complex process initiated by the interaction of copper-containing pigments with the surrounding oil binder. amolf.nl Over time, the triglycerides in the oil medium undergo hydrolysis, releasing free fatty acids like palmitic acid and stearic acid. amolf.nl These free fatty acids can then react with copper ions present in pigments such as verdigris or azurite.
A laboratory synthesis of this compound can be achieved by mixing aqueous solutions of sodium palmitate and copper sulphate. uva.nluva.nl This results in the precipitation of this compound, which can then be separated and purified. uva.nluva.nl In the context of an oil painting, this process occurs over extended periods, influenced by environmental factors like humidity and temperature. amolf.nl
Once formed, these metal soap molecules or their precursors can migrate through the paint layers. core.ac.uk This movement can be facilitated by the increasing polarity of the aging oil network and the presence of moisture within cracks in the paint. core.ac.uk This migration leads to the formation of aggregates, often observed as protrusions or crystalline structures on the paint surface or within the paint layers, separate from the original pigment particles. core.ac.uk The presence of these aggregates is a clear indicator of the ongoing chemical deterioration within the artwork. uva.nl
Impact on Paint Layer Integrity, Brittleness, and Optical Properties
The formation and aggregation of this compound can have severe consequences for the structural and visual integrity of an oil painting. uva.nl One of the most significant impacts is on the mechanical properties of the paint film. The presence of metal soap aggregates can lead to increased brittleness of the paint layer. researchgate.netresearchgate.net This embrittlement makes the painting more susceptible to cracking and flaking, especially in response to environmental fluctuations or physical stress. researchgate.net The crystallization of metal soaps can cause delamination, where layers of paint lift and detach from each other or the support. mdpi.com
From an optical standpoint, the formation of copper soaps can dramatically alter the appearance of a painting. uva.nl Copper soaps have a different refractive index than the original oil binder and pigments. uva.nl This mismatch can lead to an increase in the transparency of the paint layer, causing a darkening effect as underlying layers or the support become more visible. uva.nl In some instances, the aggregates of metal soaps can appear as whitish surface hazes, crusts, or small, deforming protrusions on the paint surface, which can scatter light and alter the intended color and finish of the artwork. uva.nl
Precursors in Advanced Material Synthesis and Nanotechnology
Beyond its role in art degradation, this compound and similar copper carboxylates are valuable precursors in the bottom-up fabrication of advanced materials. Their molecular structure allows for controlled decomposition and assembly into sophisticated architectures with unique functionalities.
Facilitation of Metal-Organic Framework (MOF) Synthesis
Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials with exceptionally high surface areas, making them promising for applications in gas storage, separation, and catalysis. aaqr.org The synthesis of MOFs involves the coordination of metal ions or clusters with organic linker molecules. aaqr.org Copper-based MOFs, such as HKUST-1 (Hong Kong University of Science and Technology-1), are widely studied. mdpi.com
Copper salts, including copper carboxylates analogous to this compound, serve as critical metal precursors in MOF synthesis. mdpi.com For instance, copper acetate (B1210297) has been used as a precursor in the synthesis of copper(II) metal-organic frameworks. mdpi.comnih.gov The choice of the copper precursor can significantly influence the morphology, crystallinity, and physicochemical properties of the final MOF product. mdpi.com While direct use of this compound is less commonly cited than simpler copper salts like acetate or nitrate (B79036), the underlying principle of using a copper carboxylate as a source of copper ions for coordination with organic linkers is a fundamental strategy in MOF synthesis. aaqr.orgmdpi.com The long hydrocarbon chains of dipalmitate would likely be replaced by the framework's organic linkers during the solvothermal synthesis process.
Development of Functional Coatings, including Superhydrophobic Surfaces
The development of superhydrophobic surfaces, which exhibit extreme water repellency, is a rapidly growing area of materials science with applications in self-cleaning, anti-icing, and corrosion resistance. core.ac.ukresearchgate.net The creation of such surfaces typically involves generating a hierarchical micro- and nano-scale roughness and lowering the surface energy with a hydrophobic coating. nih.gov
Research has shown that copper surfaces can be modified to become superhydrophobic through various chemical treatments. core.ac.ukresearchgate.net One common method involves creating a rough copper oxide or hydroxide (B78521) layer on the surface, followed by modification with a low-surface-energy material, such as a long-chain fatty acid or thiol. nih.gov While not always explicitly starting with this compound, the reaction of a copper surface with a solution containing palmitic acid or a similar long-chain carboxylate to form a hydrophobic copper carboxylate layer in situ is a key strategy. For example, superhydrophobic surfaces have been created by treating copper substrates with solutions that lead to the formation of water-repellent compounds on the surface. researchgate.net The principle of using long-chain alkyl groups, like those in dipalmitate, to impart hydrophobicity is central to this technology.
Integration into Hybrid Composite Materials
Hybrid composite materials, which combine two or more distinct materials to achieve properties not attainable by the individual components, are at the forefront of materials innovation. Copper-based composites are of particular interest for applications requiring high thermal and electrical conductivity combined with improved mechanical properties. ijseas.commdpi.com
Catalytic Applications in Organic Transformations and Redox Reactions
Copper and its various derivatives, including this compound, are widely recognized for their catalytic prowess in a multitude of organic transformations and redox reactions, owing to their natural abundance, low cost, and versatile redox chemistry. mdpi.com The ability of copper to exist in multiple oxidation states (Cu⁰, Cu¹⁺, Cu²⁺, and Cu³⁺) allows it to facilitate reactions through both single- and multi-electron transfer pathways. mdpi.comnih.gov This has led to the extensive use of copper-based catalysts in processes such as oxidation, hydrogenation, and carbon-carbon or carbon-heteroatom bond formation. rsc.orgstmjournals.in
Copper-based catalysts are pivotal in selective hydrogenation processes, which are crucial for upgrading renewable feedstocks and in the synthesis of fine chemicals. mdpi.comrsc.org For instance, the selective hydrogenation of polyunsaturated fatty acids to their monounsaturated counterparts is a key step in producing standardized feedstocks for the chemical industry from various vegetable oils. rsc.org
Research has shown that copper catalysts, particularly copper chromite, are effective in the hydrogenation of esters like methyl palmitate to produce fatty alcohols such as hexadecanol (B772). ncku.edu.twgoogle.com The catalytic activity in these processes is often attributed to the reduced copper metal particles formed during catalyst pre-reduction. google.com The dispersion and particle size of copper significantly influence the catalyst's activity and selectivity. For example, in the hydrogenation of soybean oil, poorly dispersed copper on a silica (B1680970) support showed inactivity. mdpi.com
A study on the selective hydrogenation of methyl palmitate to hexadecanol utilized a copper phyllosilicate catalyst, highlighting the importance of the catalyst's structure and the presence of specific copper species (Cu⁺) and Brønsted acids. ncku.edu.tw
Table 1: Examples of Copper-Catalyzed Selective Hydrogenation
| Feedstock | Catalyst | Product | Reference |
| Methyl Palmitate | Copper Phyllosilicate | Hexadecanol | ncku.edu.tw |
| Soybean Oil | Copper Chromite | Hydrogenated Soybean Oil | rsc.org |
| Diolefins | Copper Chromite | Monoolefins | google.com |
| Dibutyl Maleate | Copper Chromite | Dibutyl Succinate | google.com |
The upgrading of bio-derived feedstocks, such as vegetable oils and algal lipids, often requires the removal of oxygen through a process called deoxygenation to produce high-quality biofuels like green diesel. mdpi.comnih.gov This can occur via hydrodeoxygenation (HDO), decarbonylation (DCO), or decarboxylation (DCO₂). mdpi.com Palmitic acid is frequently used as a model compound to study the mechanisms of catalytic deoxygenation. researchgate.net
While various transition metals are used, copper-based catalysts have shown promise. For example, a 20% Ni-5% Cu/Al₂O₃ catalyst demonstrated high conversion and selectivity in the deoxygenation of tristearin. researchgate.net In another study, a Cu/γ-Al₂O₃ catalyst exhibited excellent selectivity for octadecane (B175841) production from oleic acid via the HDO pathway. mdpi.com The choice of support material, such as SiO₂, γ-Al₂O₃, and zeolites, also plays a crucial role in the catalytic performance by influencing the dispersion and stability of the active metal species. mdpi.com
The mechanism of HDO on heterogeneous catalysts involves the adsorption of the oxygen-containing molecule onto the catalyst surface, followed by hydrogenation and the removal of the oxygen atom. nih.gov
Table 2: Catalytic Performance in Deoxygenation of Oleic Acid
| Catalyst | Conversion (%) | Selectivity to C17 (%) | Reference |
| 20% Ni/Al₂O₃ | 27 | 87 | researchgate.net |
| 20% Ni-5% Cu/Al₂O₃ | 97 | 99 | researchgate.net |
| Cu/γ-Al₂O₃ | - | 98 (to octadecane) | mdpi.com |
Copper-based catalysts are integral to two significant industrial processes: the water-gas shift (WGS) reaction and methanol (B129727) synthesis. The WGS reaction (CO + H₂O ⇌ CO₂ + H₂) is a critical step in producing high-purity hydrogen. wikipedia.org Low-temperature WGS reactions typically employ copper-based catalysts, often supported on materials like alumina (B75360) or zinc oxide, to achieve high conversion rates. wikipedia.orgmdpi.com The dispersion of copper particles on the support is a key factor determining the catalyst's activity. doaj.org
In methanol synthesis, particularly from the hydrogenation of CO₂, copper catalysts supported on oxides like ZnO and Al₂O₃ are the industry standard. nih.govrsc.org The synergy between copper and zinc oxide is well-documented, though the exact nature of the active site is still debated. rsc.org Research suggests that the catalytic activity for methanol synthesis is strongly dependent on the copper particle size and that the reaction is catalyzed by the reduced phase of the copper catalyst. rsc.orgosti.gov The presence of certain support structures, like tetragonal ZrO₂, can also enhance catalytic activity by stabilizing active copper species. acs.org
Recent research has also explored the use of highly dispersed copper-based nanocomposites for the high-temperature WGS reaction, demonstrating high activity and stability. rsc.org
Understanding the reaction mechanisms of copper-catalyzed transformations is crucial for developing more efficient and selective catalysts. stmjournals.in Mechanistic studies often involve a combination of kinetic analysis, isotopic labeling, and computational modeling. researchgate.netescholarship.org
For instance, in the copper-catalyzed hydrosilylation of ketones, computational studies have identified the transition states involved in the catalytic cycle, revealing that the insertion of the ketone into the Cu-H bond has a lower activation barrier than the subsequent regeneration of the copper hydride species. researchgate.net In the aerobic oxidative coupling of N-N bonds, mechanistic analysis has supported an "oxidase"-type mechanism involving the aerobic oxidation of a Cu(I) catalyst and subsequent Cu(II)-promoted N-N coupling. rsc.org
Studies on the copper-catalyzed N-arylation of amides (the Goldberg reaction) have highlighted the importance of chelating diamine ligands in controlling the concentration of the active catalytic species, which is proposed to be a 1,2-diamine-ligated copper(I) amidate complex. mit.edunih.gov
Role in Water-Gas Shift Reactions and Methanol Synthesis
Surfactant Science and Colloid Chemistry Investigations
Copper soaps, such as this compound, are metal-organic compounds that exhibit surface-active properties and are of interest in the field of colloid chemistry. researchgate.netresearchgate.net
In solution, surfactant molecules like this compound can self-assemble into aggregates known as micelles above a certain concentration, the critical micelle concentration (CMC). wikipedia.org The formation of micelles is a spontaneous process driven by the hydrophobic effect and results in changes to the physical and chemical properties of the solution. wikipedia.orgaimspress.com
The viscosity of copper soap solutions is influenced by the concentration of the soap and the nature of the solvent. researchgate.net Studies on copper soaps derived from various edible oils have shown that the specific viscosity of the solution increases with the soap concentration, which can be attributed to the increasing tendency of the soap molecules to form aggregates. researchgate.net The viscosity of soap solutions has been observed to decrease with an increase in the chain length of the fatty acid in the soap, which may be due to an increase in the size of the micelles. researchgate.net
The rheological properties of solutions containing metal soaps are important for various industrial applications. researchgate.net For example, the addition of metal ions to mixed solutions of polymers like polyacrylamide and xanthan gum can significantly impact their rheological behavior, causing changes in viscosity and shear stress. iieta.org
General Biocidal and Anti-Fouling Research (excluding clinical applications)
This compound and analogous copper carboxylates have been the subject of research for their broad-spectrum biocidal activities, which are relevant to material preservation and preventing the unwanted growth of organisms on various surfaces. This research is distinct from clinical applications and focuses on industrial and environmental uses.
Development of Wood Preservatives and Material Protection Agents
Copper-based formulations have been a cornerstone of wood preservation for over a century, valued for their effectiveness against fungi and insects. dolphinbay.co.zawoodpeckerpanama.com The fungicidal properties of copper were first recognized in the 1700s. dolphinbay.co.za In modern wood preservation, copper is a primary component in protecting wood that is in contact with the ground or exposed to weather. dolphinbay.co.za The efficacy of these preservatives is largely attributed to the Cu²⁺ oxidation state, which is considered to provide the best protection against fungal degradation. canada.ca
Research has explored various formulations to enhance the durability and reduce the environmental impact of treated wood. While traditional preservatives involved soluble copper systems, newer developments include micronized copper preservatives. woodpeckerpanama.comcanada.ca These formulations use finely ground copper carbonate particles suspended in a treatment solution. canada.ca The particles in these micronized systems are typically between 10 and 700 nanometers in size. canada.ca
Several copper-based preservative systems are in use, such as Alkaline Copper Quaternary (ACQ) and Copper Azole (CA). woodpeckerpanama.com ACQ formulations contain copper oxide and a quaternary ammonium (B1175870) compound, which acts as a fungicide and insecticide. There are different types of ACQ, including ammoniacal and amine copper formulations, which vary in their carrier to help the preservative penetrate the wood. wikipedia.org Copper Azole (CA) also uses copper as its primary active ingredient, with a co-biocide like tebuconazole (B1682727) to protect against copper-tolerant fungi. woodpreservation.ca
The mechanism of how copper protects wood involves the ion interfering with essential fungal enzymes and proteins, particularly those with thiol groups, leading to cell death. dolphinbay.co.za While specific research focusing solely on this compound as a primary wood preservative is not extensively documented in the provided results, the principles of copper toxicity and the use of copper carboxylates in other biocidal applications suggest its potential utility in this field. The long alkyl chains of fatty acid salts like dipalmitate could influence the solubility and leaching characteristics of the preservative from the treated wood.
Table 1: Common Copper-Based Wood Preservative Systems
| Preservative System | Primary Active Ingredients | Key Characteristics |
|---|---|---|
| Alkaline Copper Quaternary (ACQ) | Copper oxide, Quaternary ammonium compound (quat) | Effective against fungi and insects; various formulations (amine or ammoniacal carriers) exist to treat different wood species. wikipedia.org |
| Copper Azole (CA) | Copper, Tebuconazole (co-biocide) | Provides protection against copper-tolerant fungi. woodpreservation.ca |
| Micronized Copper | Basic copper carbonate | Uses sub-micron copper particles suspended in the treatment solution. canada.cagoogle.com |
Non-Clinical Antimicrobial Research in Material Science
Copper's inherent antimicrobial properties have been recognized since ancient times and are the focus of modern material science research. wikipedia.orgmicroprosienna.com Copper and its alloys are noted for their ability to kill a wide range of microorganisms. wikipedia.org The U.S. Environmental Protection Agency (EPA) has registered copper alloys as the first solid antimicrobial materials, acknowledging their capacity to kill more than 99.9% of disease-causing bacteria within two hours of contact. wikipedia.orgmicroprosienna.com
The antimicrobial action of copper is multifaceted. One of the primary mechanisms is the generation of reactive oxygen species (ROS) through Fenton-type reactions, which causes oxidative damage to microbial cells. wikipedia.orgkoppersperformancechemicals.com Copper ions can also disrupt the integrity of cell membranes, leading to the leakage of essential nutrients and subsequent cell death. wikipedia.org Furthermore, copper can alter the three-dimensional structure of proteins and enzymes by binding to amino, carboxylate, or sulfur-containing groups, thereby inactivating them. wikipedia.org
In the context of material science, copper compounds are incorporated into various materials to confer antimicrobial properties. Copper carboxylates, a class of compounds that includes this compound, have demonstrated notable antimicrobial activity. Research on copper carboxylates derived from castor seed oil showed inhibition against both Gram-positive and Gram-negative bacteria. For instance, the copper carboxylate exhibited zones of inhibition against Staphylococcus aureus, Streptococcus faecalis, Pseudomonas fluorescence, Salmonella thypii, and Klebsiella pneumonia.
The structure of the carboxylate, including the length of the alkyl chain, can influence its antimicrobial efficacy and physical properties, such as solubility in different media. This makes them suitable for incorporation into non-aqueous materials like coatings, plastics, and textiles to prevent microbial growth and material degradation. The study of copper complexes, including those with carboxylate ligands, is an active area of research for developing new materials with enhanced resistance to microbial contamination. woodpreservation.cawikipedia.org
Table 2: Observed Antimicrobial Activity of a Copper Carboxylate Complex
| Microorganism | Type | Zone of Inhibition (mm) |
|---|---|---|
| Staphylococcus aureus | Gram-positive | 6.0 |
| Streptococcus faecalis | Gram-positive | 13.0 |
| Pseudomonas fluorescence | Gram-negative | 12.0 |
| Salmonella thypii | Gram-negative | 10.0 |
| Klebsiella pneumonia | Gram-negative | 13.0 |
Future Research Directions and Emerging Trends for Copper Dipalmitate Studies
Development of Novel and Sustainable Synthetic Methodologies
The traditional synthesis of copper dipalmitate often involves methods that may not be environmentally benign. Future research is increasingly focused on developing "green" and sustainable synthetic routes.
Key Future Research Directions:
Electrochemical Synthesis: An emerging sustainable method involves the electrochemical synthesis of copper(II) palmitate. grafiati.com This technique utilizes palm-based palmitic acid and copper ions released from the slow oxidation of a copper foil anode. grafiati.com This method offers a cleaner alternative to conventional chemical routes.
Green Chemistry Principles: The development of synthetic methods that align with the principles of green chemistry is a significant trend. This includes the use of eco-friendly solvents, reduced energy consumption, and the utilization of renewable resources. researchgate.net Research into one-pot synthesis and solvent-free methods is expected to grow. nih.gov
Biodegradable Precursors: Future syntheses will likely emphasize the use of biodegradable and readily available precursors to minimize environmental impact. ua.pt The use of fatty acids derived from common edible and non-edible oils is an area of active investigation. chesci.com
Advanced Multi-Technique Characterization of Hierarchical Nanoscale Architectures
Understanding the structure-property relationships of this compound at the nanoscale is crucial for its application in advanced materials. Future research will leverage a suite of advanced characterization techniques to probe its hierarchical structures.
Emerging Characterization Techniques:
| Technique | Information Gained |
| X-ray Photoelectron Spectroscopy (XPS) | Provides insights into the elemental composition and oxidative state of copper within the complex, which is vital for understanding redox-driven degradation processes. researchgate.net |
| Field Emission Scanning Electron Microscopy (FESEM) | Allows for the visualization of surface morphology, revealing nanoscale structures such as the matchstick-like formations observed in electrochemically synthesized copper(II) palmitate. grafiati.com |
| Transmission Electron Microscopy (TEM) | Confirms the presence and size distribution of nanoparticles, with studies showing this compound nanoparticles in the range of 2 to 3 nm. grafiati.com |
| Powder X-ray Diffraction (XRD) | Used to examine the crystallographic phases of the complexes. grafiati.com |
| Fourier-Transform Infrared (FTIR) Spectroscopy | Characterizes the synthesized complexes by identifying the formation of metal-oxygen linkages and other functional groups. grafiati.com |
| Thermogravimetric Analysis (TGA) | Determines the thermal stability and decomposition behavior of the material. grafiati.com Studies have shown that metal palmitate complexes can have high thermal stability, in the range of 250-300°C. grafiati.com |
| Electron Spin Resonance (ESR) Spectroscopy | Provides information on the electronic structure and magnetic properties of the copper(II) ion in the complex. ua.pt |
The combination of these techniques will enable a comprehensive understanding of how synthesis parameters influence the final nanostructure and, consequently, the material's performance.
Integrative Computational-Experimental Approaches for Predictive Modeling and Mechanistic Elucidation
The synergy between computational modeling and experimental studies is a powerful approach for accelerating the discovery and design of new materials. For this compound, this integrated approach can provide deep insights into its behavior at the molecular level.
Future Computational and Experimental Integration:
Density Functional Theory (DFT): DFT calculations are increasingly being used to predict the geometric and electronic structures of copper complexes. asianpubs.orgresearchgate.netrsc.org This can help in understanding the stability of different conformations and the nature of the bonding between copper and the palmitate ligands. asianpubs.orgresearchgate.net
Molecular Dynamics (MD) Simulations: MD simulations can model the dynamic behavior of this compound in different environments, such as in solution or at interfaces. This is particularly relevant for understanding its properties as a surfactant and its role in forming micelles. ua.pt
Predictive Modeling for Catalysis: Computational models can be developed to predict the catalytic activity of this compound in various reactions. rsc.org By simulating reaction pathways and transition states, researchers can identify the most promising catalytic applications and design more efficient catalysts. lbl.gov
Mechanistic Elucidation: Combining experimental data from techniques like mass spectrometry with DFT calculations can help to elucidate complex reaction mechanisms, such as fragmentation and oligomerization processes. rsc.org
Exploration of New Catalytic Transformations and Process Intensification
Copper-based catalysts are known for their versatility, and this compound is no exception. mdpi.com Future research will focus on expanding its catalytic applications and intensifying the processes to make them more efficient and scalable.
Emerging Catalytic Applications:
Hydrogenation Reactions: Copper catalysts are used in the hydrogenation of fatty acid esters to produce fatty alcohols. mdpi.com Future work could explore the use of this compound as a catalyst or precursor for catalysts in these and other hydrogenation reactions, such as the conversion of methyl palmitate to hexadecanol (B772). mdpi.comgoogle.com
Oxidation Reactions: The accessible multiple oxidation states of copper make its complexes suitable for redox reactions. mdpi.com Research into the use of this compound in the selective oxidation of organic compounds is a promising area. mdpi.com
Photocatalysis: Copper soaps can undergo photocatalytic degradation, and this property can be harnessed for environmental remediation. grafiati.comchesci.com The use of semiconductors like zinc oxide in conjunction with this compound for the degradation of pollutants is an area of active research. grafiati.com
Process Intensification: Future studies will likely focus on optimizing reaction conditions, such as temperature, pressure, and solvent systems, to enhance the catalytic efficiency of this compound. The development of continuous flow reactors and microreactors could also be explored for process intensification.
Applications in Responsive Materials and Advanced Functional Systems
The unique properties of this compound, such as its thermal behavior and self-assembly characteristics, make it a candidate for the development of responsive or "smart" materials.
Potential Future Applications:
Phase-Change Materials: The thermal transitions of this compound could be exploited for thermal energy storage applications.
Responsive Gels and Emulsions: The ability of copper soaps to form gels and stabilize emulsions can be utilized in creating materials that respond to external stimuli like temperature, pH, or light. researchgate.netnih.gov
Biomedical Materials: The antimicrobial properties of copper palmitate suggest its potential use in biomedical applications, such as in antimicrobial coatings or as a component in drug delivery systems. grafiati.comnih.gov For instance, liposomal formulations containing copper palmitate have been explored for preventing skin photosensitivity. nih.gov
Sensors: The interaction of this compound with other molecules could be the basis for developing chemical sensors. Computational modeling of biosensors based on copper complexes is an emerging field. dntb.gov.ua
Long-Term Stability and Degradation Studies in Various Environments
For the practical application of this compound in commercial products and industrial processes, understanding its long-term stability and degradation pathways is essential.
Key Areas for Stability and Degradation Research:
Environmental Degradation: Investigating the degradation of this compound in different environmental compartments (soil, water, air) is crucial for assessing its environmental fate and potential impact. Studies on the photocatalytic degradation of copper soaps in non-aqueous media provide a starting point for this research. grafiati.com
Thermal Degradation: While thermogravimetric analysis has provided initial insights into its thermal stability, more detailed studies are needed to understand the degradation products and mechanisms at elevated temperatures. grafiati.comresearchgate.netscientiaricerca.com
Chemical Stability: The stability of this compound in the presence of other chemicals, such as acids, bases, and oxidizing agents, needs to be systematically evaluated. tandfonline.com This is particularly important for its application in complex formulations.
Biodegradation: While large molecules like copper palmitate are not rapidly metabolized by microorganisms, understanding their long-term biodegradation pathways is important for assessing their environmental persistence. grafiati.com Studies on the interaction of metal-fatty acid salts with microorganisms like Pseudomonas aeruginosa have shown that biofilm formation can be influenced by the metal ion. grafiati.com
Q & A
Basic Research Questions
Q. What experimental protocols are recommended for synthesizing copper dipalmitate with high purity, and how can reproducibility be ensured?
- Methodology : Use a two-step esterification process under inert conditions (e.g., nitrogen atmosphere) to minimize oxidation. Monitor reaction progress via Fourier-transform infrared spectroscopy (FTIR) to track carboxylate group formation (1,650–1,550 cm⁻¹). Purify the product via recrystallization in non-polar solvents (e.g., hexane) and validate purity using differential scanning calorimetry (DSC) to confirm a single melting point .
- Reproducibility : Document solvent ratios, temperature gradients, and catalyst concentrations (e.g., p-toluenesulfonic acid). Share raw spectral data and crystallization conditions in supplementary materials to enable replication .
Q. Which spectroscopic techniques are most effective for characterizing this compound’s structural and thermal properties?
- Structural Analysis : Combine nuclear magnetic resonance (¹H NMR, ¹³C NMR) to confirm ester linkages and inductively coupled plasma mass spectrometry (ICP-MS) to quantify copper content. For crystallinity, employ X-ray diffraction (XRD) .
- Thermal Stability : Use thermogravimetric analysis (TGA) to assess decomposition thresholds (e.g., >200°C) and correlate with DSC data to identify phase transitions .
Q. How can researchers standardize purity assessment for this compound across laboratories?
- Reference Standards : Cross-validate results with certified reference materials (CRMs) or synthesize internal standards using high-purity palmitic acid and copper(II) acetate. Publish chromatographic conditions (e.g., HPLC with C18 columns) and retention times in open-access repositories .
Advanced Research Questions
Q. What mechanistic studies are critical to understanding this compound’s role in lipid-based drug delivery systems?
- Experimental Design : Conduct Langmuir-Blodgett trough experiments to study monolayer formation and interfacial behavior. Pair with molecular dynamics simulations to model copper-lipid interactions. Validate drug encapsulation efficiency using fluorescence quenching assays .
- Data Interpretation : Compare in vitro release kinetics (e.g., dialysis membrane method) with in vivo bioavailability studies in rodent models, ensuring alignment with ethical protocols .
Q. How should contradictory data on this compound’s antioxidant activity be resolved?
- Analytical Framework : Perform meta-analysis of existing studies to identify confounding variables (e.g., solvent polarity, assay type). Replicate experiments under controlled conditions using standardized 2,2-diphenyl-1-picrylhydrazyl (DPPH) and ferric reducing antioxidant power (FRAP) assays. Apply multivariate regression to isolate copper’s contribution from lipid matrix effects .
Q. What strategies optimize this compound’s colloidal stability in aqueous environments for biomedical applications?
- Formulation Optimization : Test surfactants (e.g., polysorbate 80) and sonication parameters to achieve nanoemulsions. Use dynamic light scattering (DLS) to monitor particle size distribution and zeta potential for >30 days. Correlate stability with cytotoxicity profiles in cell lines (e.g., HEK293) .
Q. How do in vitro and in vivo models differ in evaluating this compound’s pharmacokinetics?
- Comparative Analysis : Use Caco-2 cell monolayers for intestinal permeability predictions and compare with rodent plasma concentration-time curves. Apply physiologically based pharmacokinetic (PBPK) modeling to account for interspecies differences in metabolism .
Q. What computational methods predict this compound’s interactions with biological membranes?
- Modeling Approaches : Employ density functional theory (DFT) to calculate binding energies between copper and phospholipid headgroups. Validate with experimental surface plasmon resonance (SPR) data to assess membrane adhesion kinetics .
Methodological Guidance
- Data Contradictions : Use triangulation by combining spectroscopic, chromatographic, and computational data to resolve discrepancies. Publish negative results to avoid publication bias .
- Literature Reviews : Systematically map existing studies using PICOT (Population, Intervention, Comparison, Outcome, Time) frameworks to identify research gaps .
- Ethical Compliance : Secure institutional review board (IRB) approval for in vivo studies and adhere to FAIR (Findable, Accessible, Interoperable, Reusable) data principles for public datasets .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
